2-((5-(4-(cyclopropanecarbonyl)piperazin-1-yl)-1,3,4-thiadiazol-2-yl)thio)-N-(furan-2-ylmethyl)acetamide

• IUPAC Name: 2-[[5-[4-(cyclopropanecarbonyl)piperazin-1-yl]-1,3,4-thiadiazol-2-yl]sulfanyl]-N-(furan-2-ylmethyl)acetamide
• InChI: InChI=1S/C17H21N5O3S2/c23-14(18-10-13-2-1-9-25-13)11-26-17-20-19-16(27-17)22-7-5-21(6-8-22)15(24)12-3-4-12/h1-2,9,12H,3-8,10-11H2,(H,18,23)
• InChI Key: RXKHZSOFNAWOGV-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C(=O)N2CCN(CC2)C3=NN=C(S3)SCC(=O)NCC4=CC=CO4
• Molecular Formula: C17H21N5O3S2
• Molecular Weight: 407.5 g/mol
• CAS No.: 1206988-88-6

Description

2-((5-(4-(cyclopropanecarbonyl)piperazin-1-yl)-1,3,4-thiadiazol-2-yl)thio)-N-(furan-2-ylmethyl)acetamide is a useful research compound. Its molecular formula is C17H21N5O3S2 and its molecular weight is 407.51. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activities of Thiadiazole Derivatives

Research has shown that 1,3,4-thiadiazole derivatives, especially those incorporating piperazine, exhibit a range of biological activities. For instance, Xia (2015) synthesized fifteen novel 1,3,4-thiadiazole amide compounds containing piperazine and evaluated their biological activities. Some derivatives demonstrated inhibitory effects against Xanthomonas campestris pv. oryzae and certain antiviral activities against tobacco mosaic virus, indicating the potential utility of such structures in developing antimicrobial and antiviral agents (Xia, 2015).

Heterocyclic Compounds in Antimicrobial and Antitumor Applications

Heterocyclic compounds incorporating elements like thiadiazole and piperazine have been synthesized and assessed for their potential in various applications, including antimicrobial and antitumor activities. Hamama et al. (2013) synthesized certain N-substituted-2-amino-1,3,4-thiadiazoles and evaluated their antioxidant and antitumor properties, revealing promising activities for some compounds. This research underscores the potential of these heterocyclic structures in medicinal chemistry and drug development (Hamama et al., 2013).

Potential in Synthesizing Nonionic Surfactants

The thiadiazole structure, combined with piperazine and other heterocycles, has also been explored for synthesizing nonionic surfactants with potential microbiological activities. Abdelmajeid et al. (2017) synthesized novel scaffolds from biologically active stearic acid, incorporating thiadiazolyl piperazine among others, and evaluated their antimicrobial activities. Such research indicates the versatility of these heterocyclic compounds in synthesizing materials with potential industrial and biomedical applications (Abdelmajeid et al., 2017).